Cas no 212180-20-6 (Acetamide,N-methoxy-N-methyl-2-(phenylsulfinyl)-)

• Product Name: Acetamide,N-methoxy-N-methyl-2-(phenylsulfinyl)-
• CAS No: 212180-20-6
• MF: C₁₀H₁₃NO₃S
• MW: 227.280121564865
• MDL: MFCD02093648
• CID: 242473
• PubChem ID: 3593278
• Update Time: 2025-11-02

Acetamide,N-methoxy-N-methyl-2-(phenylsulfinyl)- Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-methoxy-N-methyl-2-(phenylsulfinyl)-
• phenyl(N-methoxy-N-methylcarbamoylmethyl)sulfoxide
• DTXSID501245909
• 212180-20-6
• N-Methoxy-N-methyl-2-(phenylsulfinyl)acetamide

• MDL： MFCD02093648
• Inchi： 1S/C10H13NO3S/c1-11(14-2)10(12)8-15(13)9-6-4-3-5-7-9/h3-7H,8H2,1-2H3
• InChI Key： RHSJKCKGJJSJPT-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(CC(N(C)OC)=O)=O

Computed Properties

• Exact Mass: 227.062
• Monoisotopic Mass: 227.062
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 65.8Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.23 g/mL at 25 °C(lit.)
• Flash Point: 110 °C
• Refractive Index: n20/D 1.566(lit.)
• Solubility: Not determined

Acetamide,N-methoxy-N-methyl-2-(phenylsulfinyl)- Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenyl sulfoxides

Additional information on Acetamide,N-methoxy-N-methyl-2-(phenylsulfinyl)-

Exploring Acetamide, N-methoxy-N-methyl-2-(phenylsulfinyl)- (CAS 212180-20-6): Properties, Applications, and Market Insights

Acetamide, N-methoxy-N-methyl-2-(phenylsulfinyl)- (CAS 212180-20-6) is a specialized organic compound gaining attention in pharmaceutical and chemical research. This sulfur-containing acetamide derivative features unique structural characteristics, including a methoxy-N-methyl group and phenylsulfinyl moiety, which contribute to its reactivity and potential applications. Researchers are particularly interested in its role as a building block for drug discovery intermediates and chiral auxiliaries in asymmetric synthesis.

The compound's molecular formula C₁₀H₁₃NO₃S reveals its moderate complexity, with a molecular weight of 227.28 g/mol. The presence of both sulfinyl and amide functional groups makes this compound valuable for creating biologically active molecules. Recent studies highlight its potential in developing enzyme inhibitors, particularly in therapeutic areas where modulation of protein-protein interactions is desired. The N-methoxy-N-methyl group enhances solubility characteristics compared to simpler acetamide derivatives.

In synthetic chemistry, Acetamide, N-methoxy-N-methyl-2-(phenylsulfinyl)- serves as a versatile intermediate for constructing more complex molecular architectures. Its chiral sulfoxide center offers opportunities for stereoselective transformations, making it valuable for asymmetric synthesis applications. The compound's stability under various reaction conditions has been demonstrated in recent publications, with particular utility in cross-coupling reactions and nucleophilic substitutions.

The pharmaceutical industry shows growing interest in this compound due to its potential in medicinal chemistry applications. Researchers are exploring its use in developing small molecule therapeutics targeting various disease pathways. The phenylsulfinyl moiety may contribute to improved pharmacokinetic properties of drug candidates, addressing current challenges in drug bioavailability optimization. Recent patent filings suggest applications in CNS-targeted therapies and metabolic disorder treatments.

From a commercial perspective, CAS 212180-20-6 remains a niche product with limited but growing availability. Current market analysis indicates increasing demand from contract research organizations and pharmaceutical development companies. The compound's price reflects its specialized nature and the complexity of its synthesis, with current offerings ranging from research quantities to kilogram-scale batches. Suppliers are increasingly offering custom synthesis services for derivatives of this acetamide compound.

Quality control for N-methoxy-N-methyl-2-(phenylsulfinyl)acetamide typically involves HPLC analysis with UV detection, with purity standards often exceeding 97% for research applications. Storage recommendations generally suggest protection from moisture at controlled room temperature, with some suppliers offering stabilized formulations for extended shelf life. Analytical data sheets typically include 1H NMR and 13C NMR spectra for identity confirmation, along with mass spectrometry data.

Environmental and safety considerations for this compound follow standard laboratory chemical handling protocols. While not classified as hazardous under current regulations, appropriate personal protective equipment is recommended during handling. The compound's environmental fate and biodegradation characteristics are areas of ongoing research, particularly regarding its potential metabolites in biological systems.

Future research directions for Acetamide, N-methoxy-N-methyl-2-(phenylsulfinyl)- include exploring its potential in catalysis and material science applications. The sulfoxide group's redox activity may enable novel applications in energy storage materials or smart polymers. Academic groups are investigating its use in designing molecular switches and supramolecular assemblies, leveraging its unique electronic properties.

The synthesis of CAS 212180-20-6 typically involves multi-step procedures starting from commercially available phenylsulfinyl precursors. Recent methodological improvements have focused on atom economy and green chemistry principles, with some reports describing catalytic asymmetric versions of key synthetic steps. These advances align with growing industry emphasis on sustainable chemical production and process intensification.

For researchers considering this compound, important considerations include its stereochemical purity when chiral applications are intended, and potential for racemization under certain conditions. The compound's compatibility with various protecting group strategies and its behavior under different reaction conditions should be evaluated for specific applications. Recent literature suggests promising results in metal-catalyzed transformations and photochemical reactions involving this scaffold.

In conclusion, Acetamide, N-methoxy-N-methyl-2-(phenylsulfinyl)- represents an interesting case study in the evolving landscape of specialty chemicals for research and development. Its combination of amide functionality and sulfoxide chemistry offers unique opportunities for molecular design across multiple disciplines. As synthetic methodologies advance and biological screening becomes more sophisticated, this compound's significance in both academic and industrial settings will likely continue to grow.